Cas no 2096339-93-2 (5-Chloro-2,3-dimethoxypyridine-4-boronic acid)

5-Chloro-2,3-dimethoxypyridine-4-boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in synthetic organic chemistry. Its pyridine core, coupled with chloro and dimethoxy substituents, enhances reactivity and selectivity in palladium-catalyzed transformations. The boronic acid functional group facilitates efficient coupling with aryl or vinyl halides, making it valuable for constructing complex heterocyclic frameworks. This compound is particularly useful in pharmaceutical and agrochemical research, where precise functionalization of pyridine scaffolds is required. Its stability under typical reaction conditions and compatibility with diverse substrates underscore its utility in advanced synthetic applications.

5-Chloro-2,3-dimethoxypyridine-4-boronic acid structure

2096339-93-2 structure

Product Name:5-Chloro-2,3-dimethoxypyridine-4-boronic acid

CAS No:2096339-93-2

MF:C₇H₉BClNO₄

MW:217.414661169052

MDL:MFCD20231439

CID:4638218

PubChem ID:56776583

Update Time:2025-10-30

5-Chloro-2,3-dimethoxypyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

- 5-chloro-2,3-dimethoxypyridine-4-boronic acid
- (5-chloro-2,3-dimethoxypyridin-4-yl)boronic acid
- AT14654
- Y2824
- (5-chloro-2,3-dimethoxypyridin-4-yl)boronicacid
- BS-34415
- MFCD20231439
- CS-0177950
- 2096339-93-2
- 5-CHLORO-2,3-DIMETHOXYPYRIDIN-4-YLBORONIC ACID
- 5-Chloro-2,3-dimethoxypyridine-4-boronic acid
- MDL： MFCD20231439
- Inchi： 1S/C7H9BClNO4/c1-13-6-5(8(11)12)4(9)3-10-7(6)14-2/h3,11-12H,1-2H3
- InChI Key： ULFBXDQPYQISEH-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(=C1B(O)O)OC)OC

Computed Properties

Exact Mass: 217.0313156g/mol
Monoisotopic Mass: 217.0313156g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71.8

5-Chloro-2,3-dimethoxypyridine-4-boronic acid Pricemore >>

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Apollo Scientific	OR904499-1g	5-Chloro-2,3-dimethoxypyridine-4-boronic acid	2096339-93-2	97%	1g	£216.00	2025-02-20
Apollo Scientific	OR904499-5g	5-Chloro-2,3-dimethoxypyridine-4-boronic acid	2096339-93-2	97%	5g	£469.00	2024-05-24
abcr	AB309217-1 g	5-Chloro-2,3-dimethoxypyridine-4-boronic acid; 97%	2096339-93-2		1g	€246.00	2023-04-26
abcr	AB309217-5 g	5-Chloro-2,3-dimethoxypyridine-4-boronic acid; 97%	2096339-93-2		5g	€654.00	2023-04-26
abcr	AB309217-10 g	5-Chloro-2,3-dimethoxypyridine-4-boronic acid; 97%	2096339-93-2		10g	€1062.00	2023-04-26
abcr	AB309217-1g	5-Chloro-2,3-dimethoxypyridine-4-boronic acid, 97%; .	2096339-93-2	97%	1g	€187.50	2025-04-20
abcr	AB309217-5g	5-Chloro-2,3-dimethoxypyridine-4-boronic acid, 97%; .	2096339-93-2	97%	5g	€535.40	2025-04-20
abcr	AB309217-10g	5-Chloro-2,3-dimethoxypyridine-4-boronic acid, 97%; .	2096339-93-2	97%	10g	€871.70	2025-04-20
1PlusChem	1P01EI3Z-100mg	5-chloro-2,3-dimethoxypyridine-4-boronic acid	2096339-93-2	97%	100mg	$23.00	2023-12-19
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